Cas no 1955541-22-6 ((1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine)

• Product Name: (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• CAS No: 1955541-22-6
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5720475
• PubChem ID: 91811992
• Update Time: 2025-05-21

(1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine
• [1-(2-methoxyethyl)-1H-1,2,3-benzotriazol-5-yl]methanamine
• AKOS026706521
• F1907-0761
• [1-(2-methoxyethyl)benzotriazol-5-yl]methanamine
• starbld0023475
• EN300-265128
• 1955541-22-6
• 1H-Benzotriazole-5-methanamine, 1-(2-methoxyethyl)-

• Inchi： 1S/C10H14N4O/c1-15-5-4-14-10-3-2-8(7-11)6-9(10)12-13-14/h2-3,6H,4-5,7,11H2,1H3
• InChI Key： BXYXSKQAHVSLEB-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=CC(CN)=CC=2N=N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 387.2±27.0 °C(Predicted)
• pka: 8.42±0.50(Predicted)

Additional information on (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine

Exploring (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine (CAS No. 1955541-22-6): Properties, Applications, and Market Insights

(1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine, with the CAS No. 1955541-22-6, is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the benzotriazole family, known for its versatile applications in drug discovery and material science. Its unique structure, featuring a methoxyethyl group and a methanamine substituent, makes it a valuable intermediate in synthesizing bioactive molecules.

The chemical properties of (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine include a molecular weight of approximately 206.24 g/mol and a purity often exceeding 98% in commercial samples. Researchers have noted its stability under standard laboratory conditions, making it suitable for various synthetic applications. The compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol further enhances its utility in organic synthesis.

One of the most exciting applications of CAS No. 1955541-22-6 is in the development of novel pharmaceutical agents. The benzotriazole core is a common pharmacophore in drug design, often associated with antimicrobial, antiviral, and anticancer activities. Recent studies have explored its potential as a building block for kinase inhibitors, a hot topic in oncology research due to their role in targeted cancer therapies. This aligns with the growing demand for precision medicine and personalized treatment options.

In addition to its pharmaceutical uses, (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine has found applications in material science. Its ability to act as a ligand or modifier in polymer chemistry has been investigated, particularly in the development of advanced coatings and adhesives. The compound's methoxyethyl group contributes to improved solubility and compatibility with various polymer matrices, making it a candidate for high-performance materials.

The market dynamics for CAS No. 1955541-22-6 reflect the increasing demand for specialized chemical intermediates. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are becoming more valuable in the research and development pipeline. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. This trend is particularly relevant given the current emphasis on green chemistry and sustainable production practices.

From a safety and handling perspective, (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine should be stored in a cool, dry place, away from direct sunlight. While not classified as hazardous under standard regulations, proper laboratory precautions, including the use of personal protective equipment (PPE), are recommended when handling this compound. Researchers often inquire about its stability under various conditions, a common question in online forums and scientific discussions.

The synthetic routes to CAS No. 1955541-22-6 typically involve multi-step organic reactions, starting from commercially available benzotriazole derivatives. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, reducing waste and energy consumption. These innovations align with the broader industry shift toward sustainable chemistry practices, a topic of significant interest in both academic and industrial settings.

Looking ahead, the potential of (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine in emerging technologies is an area of active exploration. Its application in bioconjugation chemistry for antibody-drug conjugates (ADCs) and other targeted delivery systems represents a promising frontier. Additionally, its role in the development of photoresponsive materials for optoelectronic applications is being investigated, tapping into the growing interest in smart materials and nanotechnology.

For researchers and industry professionals seeking high-quality (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine, it is essential to partner with reputable suppliers who can provide comprehensive analytical data, including HPLC and NMR characterization. The compound's purity and consistency are critical factors in ensuring reproducible results in both research and development applications. This emphasis on quality control reflects the broader trends in chemical manufacturing and supply chain transparency.

In conclusion, CAS No. 1955541-22-6 represents a versatile and valuable compound with wide-ranging applications in pharmaceutical research, material science, and beyond. Its unique structural features and functional groups make it a compelling subject for ongoing research, particularly in areas aligned with current scientific and technological trends. As the demand for specialized chemical building blocks continues to grow, compounds like (1-(2-methoxyethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine will likely play an increasingly important role in advancing innovation across multiple disciplines.